Cas no 2171763-24-7 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid
• CAS No: 2171763-24-7
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 5965341
• PubChem ID: 165877227
• Update Time: 2025-11-03

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclopentyl}acetic acid
• 2171763-24-7
• EN300-1525630

• Inchi： 1S/C27H28N2O5/c1-2-8-24(26(32)28-23-14-7-9-17(23)15-25(30)31)29-27(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h1,3-6,10-13,17,22-24H,7-9,14-16H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： KZDKNMPJPKSRFZ-UHFFFAOYSA-N
• SMILES： OC(CC1CCCC1NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid

Recent Advances in the Study of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid (CAS: 2171763-24-7)

The compound 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid (CAS: 2171763-24-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pent-4-ynamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have focused on its synthesis, reactivity, and biological activities, shedding light on its utility as a versatile building block in pharmaceutical research.

One of the key areas of investigation has been the synthetic pathways for this compound. Researchers have optimized the synthesis of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid, achieving higher yields and purity through innovative catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing the pent-4-ynamido group, while the Fmoc protection strategy ensures stability during subsequent synthetic steps. These advancements have facilitated the broader application of this compound in the synthesis of complex peptide derivatives.

In addition to its synthetic utility, the biological activities of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid have been explored. Preliminary studies indicate that this compound exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, its ability to act as a linker in bioconjugation reactions has been leveraged in the design of targeted drug delivery systems, enhancing the specificity and efficacy of therapeutic agents.

Recent research has also highlighted the role of this compound in the development of novel proteolysis-targeting chimeras (PROTACs). The unique structural attributes of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid make it an ideal candidate for the construction of heterobifunctional molecules that can selectively degrade target proteins. This application holds significant promise for the treatment of diseases characterized by protein misfolding or overexpression, such as cancer and neurodegenerative disorders.

Looking ahead, further studies are needed to fully elucidate the pharmacological profile and therapeutic potential of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclopentyl}acetic acid. Ongoing research aims to explore its interactions with biological targets, optimize its pharmacokinetic properties, and evaluate its safety and efficacy in preclinical models. The continued investigation of this compound is expected to yield valuable insights and contribute to the advancement of chemical biology and medicinal chemistry.